Cas no 860611-36-5 (6-(3-nitrophenyl)-3-(4-pentylcyclohexyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine)

• Product Name: 6-(3-nitrophenyl)-3-(4-pentylcyclohexyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• CAS No: 860611-36-5
• MF: C₂₁H₂₇N₅O₂S
• MW: 413.536382913589
• CID: 6783640
• PubChem ID: 2766140
• Update Time: 2025-06-29

6-(3-nitrophenyl)-3-(4-pentylcyclohexyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine Chemical and Physical Properties

Names and Identifiers

• 10T-0390
• 860611-36-5
• AKOS005076380
• 6-(3-nitrophenyl)-3-(4-pentylcyclohexyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

• Inchi： 1S/C21H27N5O2S/c1-2-3-4-6-15-9-11-16(12-10-15)20-22-23-21-25(20)24-19(14-29-21)17-7-5-8-18(13-17)26(27)28/h5,7-8,13,15-16H,2-4,6,9-12,14H2,1H3
• InChI Key： ATMZCWVTRRSTCO-UHFFFAOYSA-N
• SMILES： S1CC(C2C=CC=C(C=2)[N+](=O)[O-])=NN2C1=NN=C2C1CCC(CCCCC)CC1

Computed Properties

• Exact Mass: 413.18854629g/mol
• Monoisotopic Mass: 413.18854629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 114Ų

Additional information on 6-(3-nitrophenyl)-3-(4-pentylcyclohexyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

Exploring the Unique Properties and Applications of 6-(3-nitrophenyl)-3-(4-pentylcyclohexyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine (CAS No. 860611-36-5)

The compound 6-(3-nitrophenyl)-3-(4-pentylcyclohexyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine (CAS No. 860611-36-5) is a fascinating heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its complex structure, featuring a [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine core, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced functional materials. In this article, we delve into the properties, synthesis, and potential applications of this unique molecule, while addressing some of the most frequently searched questions in the scientific community.

One of the key features of 6-(3-nitrophenyl)-3-(4-pentylcyclohexyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is its hybrid structure, which combines a nitrophenyl group with a pentylcyclohexyl moiety. This combination imparts unique electronic and steric properties, making it a promising candidate for applications in organic electronics and photovoltaics. Recent studies have highlighted its potential as a building block for organic semiconductors, a topic that has gained traction due to the growing demand for sustainable energy solutions.

From a medicinal chemistry perspective, the [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine scaffold is known for its diverse biological activities. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the rising global concern over antibiotic resistance. The 3-nitrophenyl substitution further enhances its binding affinity to various biological targets, making it a valuable scaffold for drug discovery programs. This aligns with the current trend of repurposing existing chemical entities for new therapeutic applications.

The synthesis of 6-(3-nitrophenyl)-3-(4-pentylcyclohexyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine typically involves multi-step reactions, including cyclocondensation and functional group transformations. Optimizing these synthetic routes is a hot topic in organic chemistry forums, as researchers seek greener and more efficient methodologies. The compound's CAS No. 860611-36-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and research papers.

In the realm of materials science, the pentylcyclohexyl group in this compound contributes to its liquid crystalline properties. This has sparked interest in its use for developing advanced display technologies, such as flexible OLEDs, which are a focal point in consumer electronics innovation. The compound's ability to self-assemble into ordered structures could also pave the way for next-generation sensors and optoelectronic devices.

Environmental considerations are another area where 6-(3-nitrophenyl)-3-(4-pentylcyclohexyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is being evaluated. Its biodegradability and ecological impact are subjects of ongoing research, reflecting the broader scientific community's emphasis on sustainable chemistry. This aligns with frequently searched topics like "green chemistry" and "eco-friendly materials," which dominate academic and industrial discussions.

In conclusion, 6-(3-nitrophenyl)-3-(4-pentylcyclohexyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine (CAS No. 860611-36-5) represents a versatile compound with wide-ranging applications. Its unique structural features, combined with its potential in drug discovery and advanced materials, make it a compelling subject for further investigation. As research continues to unfold, this molecule may well play a pivotal role in addressing some of the most pressing challenges in science and technology today.